Cas no 1229-75-0 (Benzene,1-(2,2-diphenylethenyl)-4-fluoro-)

Benzene,1-(2,2-diphenylethenyl)-4-fluoro- structure
1229-75-0 structure
Product Name:Benzene,1-(2,2-diphenylethenyl)-4-fluoro-
CAS No:1229-75-0
MF:C20H15F
MW:274.331508874893
CID:166774
PubChem ID:14682
Update Time:2025-04-19

Benzene,1-(2,2-diphenylethenyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(2,2-diphenylethenyl)-4-fluoro-
    • 1-(2,2-diphenylethenyl)-4-fluorobenzene
    • BRN 2560448
    • (4-FLUORO-BENZOYLAMINO)-ACETICACID
    • ETHYLENE, 1,1-DIPHENYL-2-(p-FLUOROPHENYL)-
    • 1,1-Diphenyl-2-(p-fluorophenyl)ethylene
    • 1229-75-0
    • DTXSID60153783
    • Ethylene, 2-(p-fluorophenyl)-1,1-diphenyl-
    • BNJ4AWD6BL
    • Benzene, 1-(2,2-diphenylethenyl)-4-fluoro-
    • Inchi: 1S/C20H15F/c21-19-13-11-16(12-14-19)15-20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-15H
    • InChI Key: CHZXUCYQBQPJOW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)/C=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 274.11585
  • Monoisotopic Mass: 274.115779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 6.2

Experimental Properties

  • Density: 1.127
  • Boiling Point: 358.2°Cat760mmHg
  • Flash Point: 188.7°C
  • Refractive Index: 1.631
  • PSA: 0
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